Apigenin 7-O-methylglucuronide
Apigenin 7-O-methylglucuronide
Brand Name:
Vulcanchem
CAS No.:
53538-13-9
VCID:
VC0122375
InChI:
InChI=1S/C22H20O11/c1-30-21(29)20-18(27)17(26)19(28)22(33-20)31-11-6-12(24)16-13(25)8-14(32-15(16)7-11)9-2-4-10(23)5-3-9/h2-8,17-20,22-24,26-28H,1H3/t17-,18-,19+,20-,22+/m0/s1
SMILES:
COC(=O)C1C(C(C(C(O1)OC2=CC(=C3C(=C2)OC(=CC3=O)C4=CC=C(C=C4)O)O)O)O)O
Molecular Formula:
C22H20O11
Molecular Weight:
460.4 g/mol
Apigenin 7-O-methylglucuronide
CAS No.: 53538-13-9
Reference Standards
VCID: VC0122375
Molecular Formula: C22H20O11
Molecular Weight: 460.4 g/mol
| CAS No. | 53538-13-9 |
|---|---|
| Product Name | Apigenin 7-O-methylglucuronide |
| Molecular Formula | C22H20O11 |
| Molecular Weight | 460.4 g/mol |
| IUPAC Name | methyl (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C22H20O11/c1-30-21(29)20-18(27)17(26)19(28)22(33-20)31-11-6-12(24)16-13(25)8-14(32-15(16)7-11)9-2-4-10(23)5-3-9/h2-8,17-20,22-24,26-28H,1H3/t17-,18-,19+,20-,22+/m0/s1 |
| Standard InChIKey | XXKIWCKZQFBXIR-SXFAUFNYSA-N |
| Isomeric SMILES | COC(=O)[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC2=CC(=C3C(=C2)OC(=CC3=O)C4=CC=C(C=C4)O)O)O)O)O |
| SMILES | COC(=O)C1C(C(C(C(O1)OC2=CC(=C3C(=C2)OC(=CC3=O)C4=CC=C(C=C4)O)O)O)O)O |
| Canonical SMILES | COC(=O)C1C(C(C(C(O1)OC2=CC(=C3C(=C2)OC(=CC3=O)C4=CC=C(C=C4)O)O)O)O)O |
| Appearance | Yellow powder |
| PubChem Compound | 13844658 |
| Last Modified | Nov 11 2021 |
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